methyl 4-{[(5-{[(2,4-dichlorobenzyl)sulfinyl]methyl}-4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]methyl}benzenecarboxylate

• IUPAC Name: methyl 4-[[5-[(2,4-dichlorophenyl)methylsulfinylmethyl]-4-methyl-1,2,4-triazol-3-yl]sulfanylmethyl]benzoate
• InChI: InChI=1S/C20H19Cl2N3O3S2/c1-25-18(12-30(27)11-15-7-8-16(21)9-17(15)22)23-24-20(25)29-10-13-3-5-14(6-4-13)19(26)28-2/h3-9H,10-12H2,1-2H3
• InChI Key: LSBBBEFLKLJFCY-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NN=C1SCC2=CC=C(C=C2)C(=O)OC)CS(=O)CC3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C20H19Cl2N3O3S2
• Molecular Weight: 484.4 g/mol
• CAS No.: 344272-17-9

Description

The compound “methyl 4-{[(5-{[(2,4-dichlorobenzyl)sulfinyl]methyl}-4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]methyl}benzenecarboxylate” has a molecular formula of C20H19Cl2N3O3S2. It has an average mass of 484.419 Da and a monoisotopic mass of 483.024475 Da.

Molecular Structure Analysis

The molecular structure of this compound includes a 1,2,4-triazole ring, which is a type of heterocyclic compound. This ring is substituted with a methyl group and a sulfinylmethyl group. The sulfinylmethyl group is further substituted with a 2,4-dichlorobenzyl group.

Scientific Research Applications

Photochemical Applications

Photochemical Decomposition of Sulfamethoxazole Sulfamethoxazole, a compound structurally similar to the chemical , undergoes photolabile decomposition in acidic aqueous solutions, producing various photoproducts. The major product, identified as 4-aminoN-(5-methyl-2-oxazolyl)benzenesulfonamide, results from photoisomerization. This study could be relevant in understanding the photochemical behavior of structurally related compounds (Zhou & Moore, 1994).

Synthesis and Applications in Materials Science

Synthesis of 1,3- and 1,4-Bis[5-(R-sulfanyl)-1,2,4-triazol-3-yl)benzenes This study discusses the synthesis of bis-triazole benzene derivatives and their potential in addressing obesity-related colorectal cancer. The compounds showed promising cytotoxicity in various cancer cells and may provide a foundation for drug design with specific applications in anti-obesity and anti-neoplastic capacities (Shkoor et al., 2021).

Crystallography and Structural Analysis

Crystal Structure Analysis of Triazole Derivatives The study presents the crystal structure analysis of triazole derivatives, revealing intermolecular interactions such as hydrogen bonds and pi-pi stacking interactions. These findings are crucial in understanding the physical properties and potential applications in various fields, including pharmaceuticals and materials science (Yilmaz et al., 2005).